Cas no 4472-92-8 (Cinnamylidenemalonic acid)
Cinnamylidenemalonic acid structure
Cinnamylidenemalonic acid Properties
Names and Identifiers
-
- Cinnamylidenemalonic acid
- 2-Carboxy-5-phenyl-2,4-pentadienoic acid
- 2-(3-Phenyl-2-propene-1-ylidene)malonic acid
- 3-Phenyl-2-propenylidenemalonic acid
- CINNAMALMALONICACID
- Einecs 224-746-3
- RARECHEM AL BO 2183
- 2-(3-Phenyl-2-propenylidene)malonic acid
- Malonic acid, cinnamylidene-, (E)-
- NSC28053
- 2-[(E)-3-phenylprop-2-enylidene]propanedioic acid
- NSC624483
- 2-(3-Phenylallylidene)malonic acid
- Cinnamalmalonic acid
- Propanedioic acid, (3-phenyl-2-propenylidene)-
- NSC-624483
- BS-23501
- (E)-2-(3-phenylallylidene)malonic acid
- CHEMBL2387750
- NSC 28053
- BLPUXJIIRIWMSQ-QPJJXVBHSA-N
- CS-0206295
- 4472-92-8
- NSC-28053
- SCHEMBL1614744
- 2-[(2E)-3-Phenyl-2-propenylidene]malonic acid #
- MFCD00014345
- AKOS000276929
- Malonic acid, cinnamylidene-
- 28028-86-6
- AG-207/12508005
- A872473
- Cinnamylidenmalonsaure
- A827497
- 2-[(2E)-3-phenylprop-2-en-1-ylidene]propanedioic acid
- +Expand
-
- BLPUXJIIRIWMSQ-QPJJXVBHSA-N
- InChI=1S/C12H10O4/c13-11(14)10(12(15)16)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14)(H,15,16)/b7-4+
- C(=C(/C(O)=O)\C(O)=O)/C=C/C1C=CC=CC=1
- 1962423
Computed Properties
- 218.05800
- 2
- 4
- 4
- 218.058
- 16
- 306
- 0
- 0
- 0
- 1
- 0
- 1
- 3.4
- 0
- 74.6
Experimental Properties
- 1.79540
- 74.60000
- 484.6°Cat760mmHg
- 208°C (dec.)
- 0.0±1.3 mmHg at 25°C
- 261°C
- Uncertain
- Uncertain
- 1.342
Cinnamylidenemalonic acid Price
Cinnamylidenemalonic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:4472-92-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4472-92-8)
TANG SI LEI
15026964105
2881489226@qq.com
Cinnamylidenemalonic acid Related Literature
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1. 336. The kinetics of halogen addition. Part XVI. αβ-Ethylenic acidsD. A. Evans,T. R. Watson,P. W. Robertson J. Chem. Soc. 1950 1624
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2. CLXXVIII.—The relation between absorption spectra and chemical constitution. Part X. Unsaturated acids of the benzene seriesEdward Charles Cyril Baly,Konrad Schaefer J. Chem. Soc. Trans. 1908 93 1808
-
3. Stereochemistry of thermolytic base-catalysed decarboxylation to form conjugated diene–acids: synthesis using ethylidenemalonic ester condensationLeslie Crombie,W. Mary L. Crombie J. Chem. Soc. Perkin Trans. 1 1994 1267
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4. CXLVIII.—Rate of photochemical change in solidsEdmund John Bowen,Harold Hartley,William Donald Scott,Harold Garfit Watts J. Chem. Soc. Trans. 1924 125 1218
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5. CCCXXX.—The mechanism of the degradation of fatty acids by mould fungi. Part IVVira Subramaniam,Howard Braithwaite Stent,Thomas Kennedy Walker J. Chem. Soc. 1929 2485
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6. Polyene acids. Part 11. Preparation of α-tritiated (or deuteriated) conjugated enoic and dienoic acids and their examination by triton magnetic resonance spectroscopyJohn A. Elvidge,John R. Jones,Ramachandra B. Mane,Manouchehr Saljoughian J. Chem. Soc. Perkin Trans. 1 1978 1191
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